Cas no 91000-53-2 (N-Tris(Hydroxymethyl)Methyl-3-Aminopropanesulfonic Acid Sodium Salt)

• Product Name: N-Tris(Hydroxymethyl)Methyl-3-Aminopropanesulfonic Acid Sodium Salt
• CAS No: 91000-53-2
• MF: C₇H₁₇NNaO₆S
• MW: 266.267752408981
• MDL: MFCD00069903
• CID: 61468
• PubChem ID: 24900282
• Update Time: 2025-09-26

N-Tris(Hydroxymethyl)Methyl-3-Aminopropanesulfonic Acid Sodium Salt Chemical and Physical Properties

Names and Identifiers

• N-[Tris(hydroxymethyl)methyl]-3-aminopropanesulfonic acid sodium salt
• TAPS sodium salt
• sodium,3-[[1,3-dihydroxy-2-(hydroxymethyl)propan-2-yl]amino]propane-1-sulfonate
• TAPS Na
• TAPS SODIUM SALT CRYSTALLINE
• TAPS-NA
• 1-Propanesulfonic acid, 3-[[2-hydroxy-1,1-bis(hydroxymethyl)ethyl]amino]-, monosodium salt (9CI)
• 3-[N,N-Bis(2-hydroxyethyl)amino]-2-hydroxypropanesulfonic acid sodium salt
• Tris(hydroxymethyl)methylaminopropanesulfonic acid sodium salt
• Sodium 3- [N - [tri (hydroxymethyl) methyl] amino] propanesulfonate
• CS-W021003
• sodium 3-(1,3-dihydroxy-2-(hydroxymethyl)propan-2-ylamino)propane-1-sulfonate
• Sodium 3-((1,3-dihydroxy-2-(hydroxymethyl)propan-2-yl)amino)propane-1-sulfonate
• 91000-53-2
• C7H16NNaO6S
• AKOS024464840
• SCHEMBL4414330
• DTXSID00635432
• TAPS (sodium)
• HY-W040263
• TAPS sodium salt, Vetec(TM) reagent grade, 99%
• sodium 3-{[1,3-dihydroxy-2-(hydroxymethyl)propan-2-yl]amino}propane-1-sulfonate
• TAPS sodium salt, BioPerformance Certified, suitable for cell culture, >=99%
• N-tris(Hydroxymethyl)methyl-3-aminopropanesulfonic acid Sodium-Potassium salt
• FEGYIWVHCSRXCG-UHFFFAOYSA-M
• AS-83645
• [(2-Hydroxy-1,1-bis(hydroxymethyl)ethyl)amino]-1-propanesulfonic acid Sodium-Potassium salt
• N-[tris(hydroxy-methyl)methyl]-3-aminopropanesulfonic acid sodium salt
• N-tris(Hydroxymethyl)methyl-3-aminopropanesulfonic acid sodium salt
• Sodium3-((1,3-dihydroxy-2-(hydroxymethyl)propan-2-yl)amino)propane-1-sulfonate
• sodium;3-[[1,3-dihydroxy-2-(hydroxymethyl)propan-2-yl]amino]propane-1-sulfonate
• MFCD00069903
• TAPS sodium salt, >=99% (titration)
• E78678
• N-Tris(Hydroxymethyl)Methyl-3-Aminopropanesulfonic Acid Sodium Salt

• MDL： MFCD00069903
• Inchi： 1S/C7H17NO6S.Na/c9-4-7(5-10,6-11)8-2-1-3-15(12,13)14;/h8-11H,1-6H2,(H,12,13,14);
• InChI Key： SPCVHQHSGGUONV-UHFFFAOYSA-N
• SMILES： [Na].O=S(CCCNC(CO)(CO)CO)(O)=O

Computed Properties

• Exact Mass: 265.06000
• Monoisotopic Mass: 265.06
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 252
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 138A^2

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Water Partition Coefficient: Soluble in water (333.33 mg/ml).
• PSA: 138.30000
• LogP: -1.30130
• pka: 8.4(at 25℃)

N-Tris(Hydroxymethyl)Methyl-3-Aminopropanesulfonic Acid Sodium Salt Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：Store in cold storage.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonic acids
• Other Chemical Reagents